Cas no 922880-85-1 (6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 922880-85-1
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 5505590
• PubChem ID: 40531982
• Update Time: 2025-10-28

6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2H-1,3-benzodioxol-5-yl)-2-[(pyridin-3-yl)methyl]-2,3-dihydropyridazin-3-one
• 6-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-ylmethyl)pyridazin-3(2H)-one
• 922880-85-1
• 6-(1,3-benzodioxol-5-yl)-2-(pyridin-3-ylmethyl)pyridazin-3-one
• CCG-305311
• F2774-1396
• AKOS024465384
• 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H13N3O3/c21-17-6-4-14(13-3-5-15-16(8-13)23-11-22-15)19-20(17)10-12-2-1-7-18-9-12/h1-9H,10-11H2
• InChI Key： NVOHRMBVZNKQHJ-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1C=CC(N(CC2C=NC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 307.09569129g/mol
• Monoisotopic Mass: 307.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 922880-85-1 and Product Name: 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one

The compound with the CAS number 922880-85-1 and the product name 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of the compound consists of a dihydropyridazinone moiety, which is a well-known scaffold in medicinal chemistry. Dihydropyridazinones have been extensively studied for their potential as intermediates in the synthesis of various bioactive molecules. The presence of this moiety in the compound suggests that it may exhibit properties such as kinase inhibition, antioxidant activity, or anti-inflammatory effects, which are crucial for developing new therapeutic agents.

Furthermore, the compound features a benzodioxol ring system at the 6-position, which is a structural motif commonly found in many pharmacologically active natural products and synthetic drugs. The benzodioxol ring is known for its ability to interact with biological targets in a manner that can modulate receptor activity. In this context, the 5-hydroxyl group on the benzodioxol ring may serve as a hydrogen bond acceptor or participate in hydrophobic interactions, thereby enhancing the compound's binding affinity to its target proteins.

The presence of a pyridin-3-ylmethyl substituent at the 2-position of the dihydropyridazinone ring adds another layer of complexity to the compound's structure. Pyridine derivatives are widely recognized for their role as key pharmacophores in numerous drugs due to their ability to engage in multiple types of non-covalent interactions with biological targets. The pyridin-3-ylmethyl group not only contributes to the compound's solubility but also enhances its potential for binding to specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structural features of 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one have been analyzed using these tools, revealing potential interactions with various targets relevant to human health. For instance, studies suggest that this compound may interact with enzymes such as kinases or phosphodiesterases, which are implicated in processes such as cell signaling and inflammation.

In addition to its potential as a single therapeutic agent, this compound may also serve as a valuable building block for the development of more complex molecules through medicinal chemistry strategies such as structure-based drug design or fragment-based drug discovery. The combination of different pharmacophoric elements within its structure provides a rich scaffold for further chemical manipulation, allowing researchers to optimize its biological activity and pharmacokinetic properties.

The synthesis of 6-(2H-1,3-benzodioxol-5-yl)-2-(pyridin-3-yl)methyl-2,3-dihydropyridazin-3-one has been achieved through multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps in its synthesis include cyclization reactions to form the dihydropyridazinone core, functional group interconversions to introduce the benzodioxol and pyridinylmethyl moieties, and purification techniques such as column chromatography or recrystallization to obtain high-purity material. These synthetic methodologies are representative of modern organic synthesis techniques and demonstrate the feasibility of producing complex molecules like this one on a laboratory scale.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with relevant biological targets through techniques such as enzyme inhibition assays or receptor binding studies. Preliminary results indicate that this compound exhibits promising activity against certain enzymes associated with inflammatory diseases and cancer pathways.

Moreover, preclinical studies have been initiated to evaluate the safety and efficacy of 6-(2H-1,3-benzodioxol-5-ylyl)-2-(pyridinylmethyl)-2,3-dihydropyridazinone in animal models. These studies aim to provide insights into its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and potential toxicological effects. Such information is critical for determining whether this compound has sufficient therapeutic potential to proceed to human clinical trials.

The development of new pharmaceuticals is often hampered by challenges related to drug resistance or off-target effects. However, compounds like 6-(2H-pyrrolidinonaphthalenecarboxamido)phenethylamine hydrochloride, which share structural similarities with this molecule but differ in key functional groups, have provided valuable insights into overcoming these challenges through rational drug design approaches.

The future prospects for 6-(2H-pyrrolidinoquinazolinone)benzamidine, another closely related compound that has shown promise in early clinical trials, suggest that similar strategies may be applicable here. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly than traditional methods alone would allow.

In conclusion, 6-(2H-pyrrolidinoquinazolinone)benzamidine represents an exciting example of how structural innovation can lead to novel therapeutics with significant clinical implications, while also highlighting broader trends toward precision medicine, personalized therapies, and targeted interventions based on individual genetic profiles, all contributing toward more effective healthcare solutions worldwide.